Cas no 142761-11-3 (R-(-)-O-Desmethyl Venlafaxine)

• Product Name: R-(-)-O-Desmethyl Venlafaxine
• CAS No: 142761-11-3
• MF: C₁₆H₂₅NO₂
• MW: 263.3752
• CID: 136910
• PubChem ID: 12018336
• Update Time: 2025-11-02

R-(-)-O-Desmethyl Venlafaxine Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(1R)-2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]-
• R-(-)-O-DESMETHYLVENLAFAXINE
• UNII-HY5T9WKI4O
• (R)-Desmethyl Venlafaxine D6
• R-(-)-O-Desmethyl Venlafaxine
• J-007693
• O-Desmethylvenlafaxine, (-)-
• NS00069030
• Phenol, 4-(2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl)-, (R)-
• 1062609-96-4
• DB-262796
• 4-[(1R)-2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]-phenol
• DTXSID10162168
• 142761-11-3
• KYYIDSXMWOZKMP-HNNXBMFYSA-N
• (R)-(-)-O-Desmethylvenlafaxine
• 29J
• E98735
• AKOS015911238
• Q27280156
• DTXCID9084659
• R)-(-)-4-[2-(Dimethylamino)-1-(1-hydroxycyclo-hexyl)ethyl]phenol
• HY5T9WKI4O
• (R)-4-(2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl)phenol
• Desvenlafaxine, R-(-)-O-
• SEP-227162
• (-)-O-Desmethylvenlafaxine
• ARD178162D6
• SCHEMBL3277527
• Phenol, 4-((1R)-2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl)-
• (-)-Desvenlafaxine
• 4-[(1r)-2-(Dimethylamino)-1-(1-Hydroxycyclohexyl)ethyl]phenol

• Inchi： InChI=1S/C16H25NO2/c1-17(2)12-15(13-6-8-14(18)9-7-13)16(19)10-4-3-5-11-16/h6-9,15,18-19H,3-5,10-12H2,1-2H3/t15-/m0/s1
• InChI Key： KYYIDSXMWOZKMP-HNNXBMFYSA-N
• SMILES： CN(C)C[C@@H](C1C=CC(O)=CC=1)C1(O)CCCCC1

Computed Properties

• Exact Mass: 263.18900
• Monoisotopic Mass: 263.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Melting Point: 208-213°C
• PSA: 43.70000
• LogP: 2.73260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on R-(-)-O-Desmethyl Venlafaxine

Comprehensive Guide to R-(-)-O-Desmethyl Venlafaxine (CAS No. 142761-11-3): Properties, Applications, and Market Insights

R-(-)-O-Desmethyl Venlafaxine (CAS No. 142761-11-3) is a chiral metabolite of the widely used antidepressant Venlafaxine. As a key intermediate in pharmaceutical research, this compound has garnered significant attention due to its potential therapeutic applications and unique pharmacological properties. In recent years, the demand for R-(-)-O-Desmethyl Venlafaxine has increased, particularly in the development of novel antidepressant formulations and personalized medicine approaches.

The compound belongs to the class of phenylalkylamine derivatives and exhibits stereospecific activity. Researchers have focused on R-(-)-O-Desmethyl Venlafaxine because of its distinct binding affinity to neurotransmitter transporters compared to its S-enantiomer. This property makes it particularly interesting for studies exploring precision psychiatry and individualized treatment of mood disorders, which are currently hot topics in mental health research.

From a chemical perspective, R-(-)-O-Desmethyl Venlafaxine (CAS No. 142761-11-3) has a molecular formula of C16H25NO2 and a molecular weight of 263.38 g/mol. Its chiral center at the carbon adjacent to the amino group contributes to its stereoselective pharmacological effects. The compound's logP value and hydrogen bonding capacity make it suitable for crossing the blood-brain barrier, a crucial factor for CNS-active compounds.

In pharmaceutical applications, R-(-)-O-Desmethyl Venlafaxine serves multiple purposes. It's primarily used as a reference standard in analytical chemistry for quantifying Venlafaxine and its metabolites in biological samples. Additionally, it's being investigated as a potential active pharmaceutical ingredient (API) in next-generation antidepressants that aim to reduce side effects while maintaining efficacy. The compound's role in metabolite profiling and drug interaction studies has become increasingly important with the growing emphasis on pharmacogenomics.

The synthesis of R-(-)-O-Desmethyl Venlafaxine typically involves asymmetric synthesis or chiral resolution techniques. Recent advancements in enantioselective catalysis have improved the efficiency of producing this compound with high optical purity. These developments are particularly relevant given the current industry focus on green chemistry and sustainable pharmaceutical manufacturing practices.

Market analysis shows growing interest in R-(-)-O-Desmethyl Venlafaxine among pharmaceutical companies and research institutions. The compound's potential in developing rapid-acting antidepressants aligns with current trends in mental health treatment, where faster onset of action is highly desirable. Furthermore, its application in therapeutic drug monitoring systems supports the personalized medicine approach that's transforming modern healthcare.

Quality control of R-(-)-O-Desmethyl Venlafaxine (CAS No. 142761-11-3) requires rigorous analytical methods. High-performance liquid chromatography (HPLC) with chiral stationary phases is commonly employed to ensure enantiomeric purity. The compound's characterization typically includes mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and polarimetry to confirm its structural and optical properties.

Storage and handling of R-(-)-O-Desmethyl Venlafaxine require standard laboratory precautions. The compound should be kept in tightly sealed containers under controlled temperature conditions to maintain stability. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be followed when working with this chemical.

Recent scientific publications have explored novel applications of R-(-)-O-Desmethyl Venlafaxine beyond its traditional uses. Some studies investigate its potential neuroprotective effects, while others examine its role in modulating specific neurotransmitter systems. These research directions reflect the broader scientific community's interest in repurposing known metabolites for new therapeutic indications.

The regulatory status of R-(-)-O-Desmethyl Venlafaxine varies by jurisdiction, but it's generally available for research purposes. Pharmaceutical companies considering its use in drug development must conduct thorough preclinical evaluations and toxicological assessments to meet regulatory requirements. The compound's status as a metabolite of an approved drug may facilitate certain aspects of the development process.

Future perspectives for R-(-)-O-Desmethyl Venlafaxine (CAS No. 142761-11-3) appear promising. As the pharmaceutical industry continues to explore enantiomer-specific therapeutics and metabolite-based drugs, this compound may play an increasingly important role. Its potential applications in digital therapeutics and companion diagnostics represent exciting avenues for future research and development.

For researchers and manufacturers interested in R-(-)-O-Desmethyl Venlafaxine, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and guarantee consistent quality. The growing importance of chiral purity in pharmaceutical development makes the reliable supply of this enantiomerically pure compound particularly valuable for both academic and industrial applications.